Discovery and Synthesis of GPX4 Activator 2: A Technical Guide
Discovery and Synthesis of GPX4 Activator 2: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, synthesis, and characterization of GPX4 activator 2, a novel allosteric activator of Glutathione (B108866) Peroxidase 4 (GPX4). This compound, also identified as compound C3, represents a promising therapeutic agent for conditions associated with ferroptosis, such as doxorubicin-induced myocardial injury.
Introduction: Targeting Ferroptosis through GPX4 Activation
Ferroptosis is a regulated form of cell death driven by iron-dependent lipid peroxidation.[1] Glutathione Peroxidase 4 (GPX4) is the primary enzyme responsible for reducing lipid hydroperoxides within cellular membranes, acting as a crucial negative regulator of ferroptosis.[2] Consequently, the activation of GPX4 presents a compelling therapeutic strategy for diseases characterized by excessive lipid peroxidation and ferroptotic cell death.
GPX4 activator 2 (Compound C3) was identified through a systematic drug discovery process as a potent, allosteric activator of GPX4, demonstrating significant cytoprotective effects in both in vitro and in vivo models.[2]
Discovery and Optimization Workflow
The discovery of GPX4 activator 2 stemmed from a rational drug design strategy targeting a known allosteric site on the GPX4 enzyme. The workflow involved virtual screening to identify initial hits, followed by chemical synthesis and structure-activity relationship (SAR) studies to optimize potency and drug-like properties.
The process began with a virtual screening that identified a hit compound, A9, which demonstrated the ability to bind to GPX4 and prevent lipid peroxidation.[2] This initial hit served as the scaffold for further chemical modification, leading to the development of the optimized and more potent compound, C3 (GPX4 activator 2).[2]
Physicochemical and Pharmacological Data
GPX4 activator 2 has been characterized by its specific binding affinity to GPX4 and its potent inhibition of ferroptosis. The key quantitative data are summarized below.
Table 1: Physicochemical Properties of GPX4 Activator 2 (Compound C3)
| Property | Value | Reference |
| Formal Name | N-(2,4-dimethoxyphenyl)-1-[5-(4-methyl-1-piperazinyl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-2-methanamine | [3] |
| CAS Number | 950365-31-8 | N/A |
| Molecular Formula | C₂₀H₂₆N₆O₂S | [3] |
| Molecular Weight | 414.5 g/mol | [3] |
Table 2: In Vitro and In Vivo Activity of GPX4 Activator 2 (Compound C3)
| Parameter | Cell Line / Model | Value | Reference |
| Binding Affinity (Kd) | GPX4 Protein | 0.426 µM | N/A |
| EC₅₀ (Ferroptosis Inhibition) | HT-1080 Fibrosarcoma Cells (Erastin-induced) | 7.8 µM | [3] |
| In Vivo Dose | Doxorubicin-Induced Myocardial Injury Mouse Model | 25 mg/kg | N/A |
Proposed Synthesis of GPX4 Activator 2
While the specific, detailed synthesis protocol from the primary literature is not publicly available, a plausible synthetic route can be proposed based on the molecule's structure, which consists of three key moieties: a 1-(5-substituted-1,3,4-thiadiazol-2-yl)-1H-pyrrole core, an N-methylpiperazine group, and an N-(2,4-dimethoxyphenyl)methanamine side chain. The synthesis would likely involve the formation of these key intermediates followed by their coupling.
Disclaimer: The following is a representative, proposed synthesis and not the confirmed protocol from the original researchers.
Step 1: Synthesis of 5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazole-2-thiol. This intermediate can be synthesized by reacting 4-methylpiperazine-1-carbothiohydrazide (B99141) with carbon disulfide in the presence of a base like potassium hydroxide.
Step 2: Synthesis of 2-bromo-1-(1H-pyrrol-1-yl)ethan-1-one. This intermediate can be formed by the reaction of pyrrole (B145914) with 2-bromoacetyl bromide under appropriate conditions.
Step 3: Coupling to form the thiadiazole-pyrrole core. The thiol from Step 1 can be reacted with the bromo-pyrrole derivative from Step 2 to form the core structure: 1-(5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrrole.
Step 4: Formylation of the pyrrole ring. The pyrrole ring of the core structure can be formylated, for example, using a Vilsmeier-Haack reaction (POCl₃, DMF) to introduce a carbaldehyde group at the 2-position of the pyrrole. This yields 1-(5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrrole-2-carbaldehyde.
Step 5: Reductive Amination to yield GPX4 Activator 2. The final step involves the reductive amination of the aldehyde from Step 4 with (2,4-dimethoxyphenyl)methanamine using a reducing agent such as sodium triacetoxyborohydride (B8407120) (STAB) to form the final product, GPX4 activator 2.
Core Signaling Pathway
GPX4 is a central hub in the defense against ferroptosis. Its activation by GPX4 activator 2 enhances the reduction of toxic lipid peroxides (L-OOH) to non-toxic lipid alcohols (L-OH), utilizing glutathione (GSH) as a cofactor. This action prevents the iron-dependent chain reaction of lipid peroxidation that ultimately leads to membrane damage and cell death.
References
- 1. Recent advances in the interaction of ferroptosis and immune-mediated inflammation in cardiovascular disease: mechanisms and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis and Antimicrobial Activity of Some Novel Pyrrolyl 1, 3, 4-Thiadiazole Derivatives | RGUHS Journal of Pharmaceutical Sciences | Journalgrid [rjps.journalgrid.com]
- 3. medchemexpress.com [medchemexpress.com]
